Cas no 24644-08-4 (2-(1-adamantyl)ethanamine;hydrochloride)

• Product Name: 2-(1-adamantyl)ethanamine;hydrochloride
• CAS No: 24644-08-4
• MF: C₁₂H₂₂ClN
• MW: 215.7627825737
• MDL: MFCD00233047
• CID: 1005567
• PubChem ID: 2771138
• Update Time: 2025-11-02

2-(1-adamantyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-ethanamine, hydrochloride
• 1-&#8203
• 7]&#8203
• decane-&#8203
• ethanamine, hydrochloride
• 2-(1-adamantyl)ethanamine;hydrochloride
• D85310
• 2-(1-Adamantyl)ethylamine hydrochloride
• 2-((3r,5r,7r)-adamantan-1-yl)ethan-1-amine hydrochloride
• [2-(1-adamantyl)ethyl]amine hydrochloride
• 2-(1-adamantyl)ethanamine Hydrochloride
• 2-[(3R,5S,7s)-adamantan-1-yl]ethan-1-amine hydrochloride
• GKRPMKRIQVEDAE-UHFFFAOYSA-N
• 2-(adamantan-1-yl)ethanamine hydrochloride
• aminoethyladamantane hydrochloride
• Tricyclo[3.3.1.13,7]decane-1-ethanamine, hydrochloride salt
• SCHEMBL1677777
• 24644-08-4
• F1928-0017
• 2-(adamantan-1-yl)ethan-1-amine hydrochloride
• EN300-05618
• ZAA64408
• 1-adamantaneethylamine hydrochloride
• SY137350
• CS-0076857
• 2-(1-Adamantyl)ethanamine HCl
• Z56910377
• VU0105006-2
• 2-(adamantan-1-yl)ethan-1-aminehydrochloride
• MFCD00233047
• AKOS003885020

• MDL： MFCD00233047
• Inchi： 1S/C12H21N.ClH/c13-2-1-12-6-9-3-10(7-12)5-11(4-9)8-12;/h9-11H,1-8,13H2;1H
• InChI Key： GKRPMKRIQVEDAE-UHFFFAOYSA-N
• SMILES： Cl.NCCC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 215.1440774g/mol
• Monoisotopic Mass: 215.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-(1-adamantyl)ethanamine;hydrochloride

Comprehensive Guide to 2-(1-Adamantyl)ethanamine Hydrochloride (CAS No. 24644-08-4): Properties, Applications, and Market Insights

2-(1-Adamantyl)ethanamine hydrochloride (CAS No. 24644-08-4) is a specialized organic compound featuring a unique adamantyl group coupled with an ethylamine moiety. This compound has garnered significant attention in pharmaceutical research and material science due to its structural rigidity and potential biological activity. The adamantane derivatives family, to which this compound belongs, is known for its thermal stability and lipophilicity, making it valuable in drug design and advanced material applications.

The molecular structure of 2-(1-adamantyl)ethylamine HCl consists of a diamond-like adamantane cage connected to an ethylamine chain, with the hydrochloride salt enhancing its solubility in polar solvents. This characteristic makes it particularly useful in medicinal chemistry where solubility and bioavailability are critical factors. Researchers frequently explore adamantane-based amines for their potential as building blocks in CNS-targeting drugs, given the blood-brain barrier permeability often associated with adamantyl groups.

In pharmaceutical applications, 2-(1-adamantyl)ethanamine hydrochloride serves as a key intermediate in synthesizing more complex molecules. Its structural features make it attractive for developing antiviral agents, with particular interest in its potential role in creating novel treatments for neurological conditions. The compound's stability under physiological conditions has prompted investigations into its use as a scaffold for drug delivery systems and targeted therapeutics.

The chemical properties of CAS 24644-08-4 include excellent thermal stability (decomposition temperature above 250°C) and moderate water solubility (approximately 50 mg/mL at 25°C). These properties, combined with its low toxicity profile, make it suitable for various research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize and quantify this compound in research settings.

From a synthetic chemistry perspective, 2-(1-adamantyl)ethylamine HCl offers multiple modification sites for further functionalization. The primary amine group can undergo various reactions including acylation, sulfonylation, and reductive amination, while the adamantyl core provides a stable platform for additional substitutions. This versatility has led to its increasing use in combinatorial chemistry and high-throughput screening programs.

Recent market trends show growing demand for adamantane derivatives in pharmaceutical and material science applications. The global market for specialized fine chemicals like 2-(1-adamantyl)ethanamine hydrochloride is projected to grow at a CAGR of 6-8% over the next five years, driven by increased R&D investment in novel therapeutics and advanced materials. Suppliers are responding to this demand by improving production scalability and purity standards for research-grade materials.

Quality control measures for CAS 24644-08-4 typically involve stringent purity assessments, with most commercial samples guaranteed at ≥98% purity by HPLC. Storage recommendations generally include protection from moisture at 2-8°C in airtight containers. These handling protocols ensure the compound's stability during transportation and long-term storage, making it reliable for research applications.

Environmental and safety considerations for 2-(1-adamantyl)ethylamine hydrochloride are relatively favorable compared to many synthetic intermediates. The compound shows low ecotoxicity and biodegrades slowly under standard environmental conditions. Proper laboratory practices including the use of personal protective equipment are recommended when handling this material, though it doesn't present significant handling hazards beyond those typical of amine salts.

Future research directions for 2-(1-adamantyl)ethanamine hydrochloride may explore its potential in nanotechnology applications, particularly as a building block for molecular cages or drug carriers. The compound's rigid structure and functional handles make it an interesting candidate for designing novel nanomaterials with precise architectures. Additionally, its potential role in developing next-generation antimicrobial agents continues to be an active area of investigation.

For researchers sourcing 2-(1-adamantyl)ethylamine HCl, it's important to verify supplier credentials and request comprehensive analytical data. Reputable suppliers should provide detailed certificates of analysis including NMR spectra, HPLC chromatograms, and mass spec data. Bulk quantities are typically available for industrial-scale applications, while smaller research quantities (100mg to 10g) are commonly stocked by specialty chemical distributors.

The scientific literature contains numerous references to adamantane-containing compounds and their applications, with CAS 24644-08-4 appearing in several synthetic protocols and pharmacological studies. Recent patent filings indicate continued interest in this chemical space, particularly for neurological and anti-infective applications. Researchers are encouraged to review these resources when planning experiments involving this versatile building block.

In conclusion, 2-(1-adamantyl)ethanamine hydrochloride represents an important tool in modern chemical research with applications spanning pharmaceutical development, materials science, and nanotechnology. Its unique structural features and favorable physicochemical properties continue to make it valuable for diverse research programs. As understanding of adamantane chemistry expands, this compound is likely to find even broader utility in scientific and industrial applications.